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CAS No.: 166798-69-2

Cat. No.: B612550

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the measurement of Mid-regional pro-adrenomedullin (MR-

proADM) as a key biomarker for monitoring organ dysfunction, particularly in the context of

sepsis and other critical illnesses.

Introduction: The Clinical Imperative for Monitoring
Organ Dysfunction
Sepsis and septic shock are leading causes of mortality in emergency departments and

intensive care units (ICUs).[1] A critical factor in managing these conditions is the early

identification and continuous monitoring of organ dysfunction.[1][2] Delays in diagnosis and

intervention can lead to irreversible tissue damage and patient demise. Traditional

physiological scoring systems, while valuable, can be supplemented with objective biomarkers

to enhance risk stratification and guide therapeutic decisions.

Mid-regional pro-adrenomedullin (MR-proADM) has emerged as a robust biomarker for

assessing the severity of endothelial and microcirculatory damage, which are central to the

pathophysiology of organ failure in sepsis.[3][4][5]
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The Biology of Adrenomedullin and the Rationale
for MR-proADM Measurement
Adrenomedullin (ADM) is a 52-amino acid peptide hormone with potent vasodilatory, natriuretic,

and bronchodilatory effects.[1][6][7] It is produced by various cell types, including vascular

endothelial and smooth muscle cells, and its expression is significantly upregulated in response

to inflammatory stimuli like lipopolysaccharide (LPS) and pro-inflammatory cytokines.[1][6][8]

ADM plays a crucial role in maintaining microcirculatory integrity and protecting organs from

damage during systemic inflammation.[8]

However, direct measurement of ADM in clinical practice is challenging due to its short half-life

of approximately 22 minutes, rapid degradation by proteases, and its tendency to bind to

vessel walls and a specific binding protein.[9][10]

This is where MR-proADM offers a distinct advantage. Proadrenomedullin is the precursor

molecule that is cleaved to produce active ADM. During this process, a stable, biologically

inactive fragment, Mid-regional pro-adrenomedullin (MR-proADM), is released in a 1:1

stoichiometric ratio with ADM.[9][10][11] MR-proADM has a longer half-life (several hours) and

does not bind to receptors or vessel walls, making it a more reliable surrogate marker for the

systemic concentration and activity of ADM.[1][8][10][11] Elevated levels of MR-proADM in the

blood accurately reflect the degree of endothelial dysfunction and the host's response to

infection or injury, thus providing a valuable indicator of organ dysfunction severity.[3][4]

Figure 1: Biosynthesis of Adrenomedullin and MR-proADM.

Clinical Applications and Data Interpretation
MR-proADM has demonstrated significant clinical utility in various settings for risk stratification

and predicting outcomes. Its levels correlate with the severity of organ dysfunction and

mortality risk in patients with sepsis, septic shock, and other severe infections.[1][2][4]
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Clinical Condition
MR-proADM Levels
(nmol/L)

Interpretation & Clinical
Significance

Healthy Individuals ~0.4
Normal physiological range.

[10]

Non-septic Critical Patients < 1.0
Low risk of severe organ

dysfunction.[2]

Sepsis 2.6 (mean)

Indicates a systemic

inflammatory response with a

risk of organ dysfunction.[2]

Septic Shock 8.0 (mean)

High-risk patients with severe

organ dysfunction and

increased mortality risk.[2]

COVID-19 Survivors 0.841 ± 0.295

Lower levels associated with a

higher probability of survival.

[12]

COVID-19 Non-survivors 1.692 ± 0.761

Elevated levels are strongly

associated with mortality in

COVID-19 patients.[12]

Table 1: Representative MR-proADM Levels in Different Clinical Scenarios.

Methodologies for MR-proADM Measurement
The quantification of MR-proADM is typically performed using automated immunofluorescent

assays or chemiluminescent immunoassays (CLIA).[13][14] These methods offer high

sensitivity, specificity, and rapid turnaround times, which are crucial in acute care settings.

Principle of the Assay
Automated immunoassays for MR-proADM generally employ a sandwich assay principle. In

this format, two different antibodies recognize specific epitopes on the MR-proADM molecule.

One antibody is typically labeled with a signal-generating molecule (e.g., a fluorescent or

chemiluminescent tag), while the other is immobilized on a solid phase (e.g., magnetic
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microparticles). The amount of signal generated is directly proportional to the concentration of

MR-proADM in the sample.

Automated Immunoassay Workflow Key Components

1. Sample Preparation
(EDTA Plasma)

2. Incubation
(Sample + Reagents)

 Add to assay cartridge

3. Magnetic Separation
(Wash Step)

 Form sandwich complex

4. Signal Generation
(Chemiluminescence/Fluorescence)

 Remove unbound components

5. Signal Detection & Quantification

 Measure light emission

MR-proADM (Analyte) Capture Antibody
(Biotinylated)

Detection Antibody
(Labeled)

Streptavidin-coated
Magnetic Microparticles

Click to download full resolution via product page

Figure 2: Generalized Workflow for an Automated MR-proADM Immunoassay.

Sample Collection and Handling Protocol
Objective: To ensure the integrity of the patient sample for accurate MR-proADM measurement.

Materials:
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Blood collection tubes containing K2- or K3-EDTA as an anticoagulant.

Centrifuge.

Pipettes and sterile, polypropylene tubes for plasma aliquoting.

Personal Protective Equipment (PPE).

Procedure:

Blood Collection: Collect whole blood by venipuncture into an EDTA-containing tube.

Mixing: Gently invert the tube 8-10 times to ensure proper mixing of blood with the

anticoagulant.

Centrifugation: Within 4 hours of collection, centrifuge the blood sample at 2000-4000 x g for

15 minutes at room temperature.[10]

Plasma Separation: Carefully aspirate the supernatant (plasma) without disturbing the buffy

coat and transfer it to a clean, labeled polypropylene tube.

Storage:

Short-term: Plasma samples can be stored at 2-8°C for up to 72 hours. MR-proADM is

reported to be stable for up to 72 hours at room temperature.[14]

Long-term: For storage longer than 72 hours, freeze the plasma samples at -20°C or

colder.[10] One study noted storage at -80°C for later batch analysis.[11]

Thawing: When ready to analyze, thaw frozen samples completely at room temperature. Mix

gently by inversion before placing them on the analyzer. Avoid repeated freeze-thaw cycles.

Automated Immunoassay Protocol (Example using a
Generic System)
Objective: To quantify the concentration of MR-proADM in EDTA plasma samples.
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Instrumentation: A fully automated immunoassay analyzer (e.g., DiaSorin LIAISON® XL,

Thermo Scientific™ B·R·A·H·M·S™ KRYPTOR).[9][11]

Reagents and Consumables:

MR-proADM reagent kit (containing antibodies, calibrators, and controls).

Assay-specific consumables (e.g., reaction vessels, tips).

System wash and buffer solutions.

Procedure:

System Preparation: Ensure the analyzer has sufficient reagents and consumables and has

passed all system checks and quality control procedures.

Calibration: Perform a two-point calibration as recommended by the manufacturer.

Calibrators with known MR-proADM concentrations are used to generate a standard curve.

Quality Control: Run at least two levels of quality control material (low and high) to verify the

accuracy and precision of the assay before processing patient samples.[9]

Sample Loading: Place the patient plasma samples, calibrators, and controls in the

appropriate racks on the analyzer.

Assay Execution: Initiate the MR-proADM assay protocol on the instrument. The analyzer will

automatically perform all steps, including sample and reagent pipetting, incubation, washing,

and signal detection. The time to result is typically around 35 minutes.

Data Review: Review the generated results, ensuring that the quality control values are

within the acceptable ranges. The analyzer software will automatically calculate the MR-

proADM concentration for each patient sample based on the calibration curve.

Self-Validating Systems and Quality Assurance
To ensure the trustworthiness of MR-proADM measurements, a robust quality assurance

program is essential.
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Internal Quality Control (IQC): Regularly run IQC samples with known concentrations to

monitor the day-to-day performance of the assay. This helps in detecting shifts or trends that

may indicate a problem with the reagents, calibrators, or instrument.

External Quality Assessment (EQA): Participate in an EQA scheme, if available. This

involves the analysis of blind samples from an external provider and comparison of your

results with those of other laboratories using the same methodology.

Method Verification: Before implementing the MR-proADM assay, perform a verification study

to confirm the manufacturer's performance claims for parameters such as precision,

accuracy, linearity, and limit of detection in your laboratory environment.[9]

Regular Maintenance: Adhere to the instrument manufacturer's recommended maintenance

schedule to ensure optimal performance.

Conclusion
The measurement of MR-proADM provides a valuable tool for the early identification and

monitoring of organ dysfunction in critically ill patients. Its stability and direct correlation with the

pathophysiological processes of endothelial damage make it a superior biomarker to its active

counterpart, adrenomedullin. By adhering to standardized pre-analytical and analytical

protocols and implementing a comprehensive quality assurance program, researchers and

clinicians can confidently utilize MR-proADM to improve patient risk stratification, guide

therapeutic interventions, and advance the development of novel treatments for sepsis and

other life-threatening conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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